tert-butyl 3-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[4-(aminomethyl)triazol-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C13H23N5O2/c1-13(2,3)20-12(19)17-6-4-5-11(9-17)18-8-10(7-14)15-16-18/h8,11H,4-7,9,14H2,1-3H3
• InChI Key: LVFGRRVZZXIYBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)N2C=C(N=N2)CN
• Molecular Formula: C13H23N5O2
• Molecular Weight: 281.35 g/mol

Description

“tert-Butyl 4-amino-1-piperidinecarboxylate” is a chemical compound with the molecular formula C10H21N2O2. It’s a beige to white crystalline powder. This compound is part of the Acros Organics product portfolio.

Molecular Structure Analysis

The molecular structure of a related compound, “tert-butyl (3S)-3- (4-aminophenyl)piperidine-1-carboxylate”, has a molecular formula of C16H24N2O2 and an average mass of 276.374 Da.

Physical And Chemical Properties Analysis

“tert-Butyl 4-amino-1-piperidinecarboxylate” is a beige to white crystalline powder. It has a molecular weight of 201.29 g/mol.

Scientific Research Applications

Synthesis and Characterization

The compound tert-butyl 3-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate serves as a critical intermediate in the synthesis of various biologically active molecules. Studies have described its use in the synthesis of compounds with potential application in cancer therapy, highlighting its role in the development of small molecule anticancer drugs. For example, tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for anticancer drugs, was synthesized from piperidin-4-ylmethanol through steps involving nucleophilic substitution, oxidation, halogenation, and elimination reactions, achieving a high total yield of up to 71.4% (Zhang et al., 2018). Similarly, the synthesis of new halo-substituted pyrazolo[5,1-c][1,2,4]triazines utilized ethyl 3-tert-butyl-4-oxo-7-X-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylates, developed by diazotization of related triazine derivatives with tert-butyl nitrite in the presence of trimethylsilyl halides, demonstrating a methodological innovation in the creation of halo-substituted compounds (Ivanov et al., 2017).

Biological Activities

The compound has also been evaluated for its biological activities, including antibacterial and anthelmintic activities. For instance, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was synthesized and assessed for in vitro antibacterial and anthelmintic efficacy, showing moderate anthelmintic activity and providing a foundation for further exploration of its pharmacological potential (Sanjeevarayappa et al., 2015).

Structural and Molecular Studies

Structural and molecular investigations have been conducted to understand the physicochemical properties of related compounds, facilitating the development of novel pharmaceutical agents. Crystal structure analysis and Hirshfeld surface analysis offer insights into intermolecular interactions, aiding in the rational design of derivatives with enhanced biological activities. For example, the crystal structure and molecular structure analysis of related triazolyl-indole bearing alkylsulfanyl moieties revealed significant intermolecular interactions, laying the groundwork for the design of compounds with specific biological targets (Boraei et al., 2021).

Safety and Hazards

“tert-Butyl 4-amino-1-piperidinecarboxylate” is harmful if swallowed and causes severe skin burns and eye damage. Precautions should be taken while handling this compound, including wearing eye protection and face protection.